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Compound of Interest

Compound Name: 4-Methylsalicylic acid

Cat. No.: B117786

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 4-Methylsalicylic acid. Adherence to these procedures is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Summary

4-Methylsalicylic acid is a white crystalline powder that can cause irritation to the eyes, skin,
and respiratory tract.[1][2] It may be harmful if swallowed, inhaled, or absorbed through the
skin.[1][3] It is classified as a combustible solid.[4]

Personal Protective Equipment (PPE) Requirements

The following table summarizes the necessary personal protective equipment for handling 4-
Methylsalicylic acid. Selection should be based on a thorough risk assessment of the specific
laboratory procedures being performed.
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. Equipment Regulatory
Protection Type o Purpose
Specification Standards
Chemical safety )
To protect against
goggles or eyeglasses )
dust particles and OSHA 29 CFR

Eye and Face

Protection

with side shields. A
face shield may be
required for splash

hazards.

chemical splashes
causing eye irritation.

[1](2]

1910.133, European
Standard EN166.[1][2]

Skin Protection
(Gloves)

Chemically resistant
gloves (Nitrile gloves
are a suitable choice

for incidental contact).

[5]

To prevent skin
irritation and
absorption.[1][2]

Follow manufacturer's
specifications and

guidelines.

Skin Protection

Laboratory coat or

other appropriate

To prevent skin

exposure to the

Follow internal

laboratory safety

(Clothing) ) ) )
protective clothing. chemical.[1][2] protocols.
NIOSH/MSHA-
approved respirator. )
To prevent respiratory
For dust, a Type N95 S
i ) tract irritation from
(US) or equivalent is OSHA 29 CFR

Respiratory Protection

recommended.[4] For
vapors, a respirator
with an organic vapor
cartridge (Type A filter)

may be necessary.

dust or vapors,
especially when
engineering controls

are insufficient.[1]

1910.134, European
Standard EN 149.[1]

Operational and Disposal Plans
Engineering Controls and Handling Procedures

o Ventilation: Always handle 4-Methylsalicylic acid in a well-ventilated area.[1] Use of a

chemical fume hood is recommended to minimize inhalation exposure.

e Dust Control: Minimize the generation and accumulation of dust.[1] Avoid actions that can

cause the powder to become airborne.
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» Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in areas
where the chemical is used.[3] Contaminated clothing should be removed and washed

before reuse.[1]

o Spills: In case of a spill, immediately clean it up by vacuuming or sweeping the material into
a suitable disposal container.[1] Ensure proper ventilation and wear the appropriate PPE

during cleanup.[1]

Storage

» Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

[11[2]
o Keep the container tightly closed to prevent contamination and moisture absorption.[1][2]

Disposal

» Dispose of 4-Methylsalicylic acid and its containers in accordance with local, state, and

federal regulations.

o All waste materials should be placed in a designated, approved waste disposal plant.[2][3]
Do not dispose of it with regular laboratory trash or pour it down the drain.

Personal Protective Equipment Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate PPE
when handling 4-Methylsalicylic acid.
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Risk Assessment

Start: Handling
4-Methylsalicylic Acid

Assess Task-Specific Hazards
(e.g., quantity, dust/: | ion, splash ial

PPE Selection

A4

Eyel/Face Protection:
- Chemical Safety Goggles (minimum)
- Face Shield (if splash risk)

Is ventilation inadequate OR
is dust/aerosol generation likely?

Hand Protection: Ealy CeEaine
- Chemically Resistant Gloves —yLab Coat .
(e.g., Nitrile)

Respiratory Protection:
- NIOSH-approved respirator
(e.g., N95 for dust)

No additional respiratory
protection needed

Final Chegk
\ A

A
Final PPE Check:

Ensure proper fit and function

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Methylsalicylic acid.

Principles of Personal Protective Equipment Testing
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While specific experimental data for 4-Methylsalicylic acid with various PPE materials were
not found, the selection of appropriate PPE is based on standardized testing protocols.

» Glove Permeation and Breakthrough Time: Chemical-resistant gloves are tested to
determine their breakthrough time, which is the time it takes for a chemical to permeate from
the outside of the glove to the inside. Factors influencing this include the glove material, its
thickness, the chemical's concentration, and temperature.[6] For incidental contact, nitrile
gloves are generally recommended due to their good chemical resistance and durability.[5][7]
For extended contact or immersion, more robust gloves may be necessary, and specific
manufacturer data should be consulted.[7]

» Respirator Cartridge and Filter Efficiency: Respirator filters are rated by NIOSH based on
their filtration efficiency against airborne particles. An "N95" filter, for example, is at least 95%
efficient at filtering non-oily airborne particles.[8][9] Chemical cartridges contain sorbent
materials that adsorb specific gases and vapors. The selection of a cartridge (e.g., for
organic vapors) depends on the chemical properties of the substance being handled.[10] The
service life of a cartridge is limited and depends on the concentration of the contaminant in
the air.[9]

o Eye and Face Protection Standards: Safety glasses and goggles are tested for their ability to
resist impact from flying particles, as stipulated by standards like ANSI Z87.1 in the United
States and EN 166 in Europe.[1][2] Chemical safety goggles also provide a seal around the
eyes to protect against splashes and dust.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 4-
Methylsalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b117786#personal-protective-equipment-for-handling-
4-methylsalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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